Cas no 2021519-61-7 (3-(1-methyl-1H-1,2,3-triazol-4-yl)-5-propyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(1-methyl-1H-1,2,3-triazol-4-yl)-5-propyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2021519-61-7
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 6609232
• PubChem ID: 165455811
• Update Time: 2025-08-05

3-(1-methyl-1H-1,2,3-triazol-4-yl)-5-propyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-717134
• 3-(1-methyl-1H-1,2,3-triazol-4-yl)-5-propyl-1,2-oxazole-4-carboxylic acid
• 2021519-61-7

• Inchi： 1S/C10H12N4O3/c1-3-4-7-8(10(15)16)9(12-17-7)6-5-14(2)13-11-6/h5H,3-4H2,1-2H3,(H,15,16)
• InChI Key： YKIHZTRMNNTFIW-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C2=CN(C)N=N2)=N1)CCC

Computed Properties

• Exact Mass: 236.09094026g/mol
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94Ų

Additional information on 3-(1-methyl-1H-1,2,3-triazol-4-yl)-5-propyl-1,2-oxazole-4-carboxylic acid

Introduction to 3-(1-methyl-1H-1,2,3-triazol-4-yl)-5-propyl-1,2-oxazole-4-carboxylic acid (CAS No. 2021519-61-7)

3-(1-methyl-1H-1,2,3-triazol-4-yl)-5-propyl-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2021519-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole and triazole derivatives, classes of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 1-methyl-1H-1,2,3-triazol moiety linked to a 5-propyl-1,2-oxazole core, contribute to its unique chemical properties and biological interactions.

The 1-methyl-1H-1,2,3-triazol ring is a key pharmacophore in many bioactive molecules, exhibiting notable stability and interaction capabilities with biological targets. The incorporation of this moiety into the 5-propyl-1,2-oxazole scaffold enhances the compound's solubility and bioavailability while maintaining its ability to engage with specific enzymes or receptors. This structural design has been strategically explored in recent years to develop novel compounds with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how modifications in the 3-(1-methyl-1H-1,2,3-triazol-4-yl)-5-propyl-1,2-oxazole structure can influence its biological activity. Studies have demonstrated that the 5-propyl substituent plays a crucial role in modulating the compound's binding affinity and selectivity. By optimizing this part of the molecule, researchers aim to enhance its efficacy while minimizing off-target effects.

The carboxylic acid group at the 4-position of the oxazole ring provides an additional site for functionalization, enabling further derivatization to tailor the compound's properties for specific applications. This flexibility has made 3-(1-methyl-1H-1,2,3-triazol-4-yl)-5-propyl-1,2-oxazole-4-carboxylic acid a valuable scaffold for drug discovery initiatives.

In the realm of medicinal chemistry, oxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both triazole and oxazole rings in this compound suggests potential dual-targeting capabilities, allowing it to interact with multiple biological pathways simultaneously. Such multifunctionality is highly desirable in modern drug design strategies aimed at addressing complex diseases.

Current research focuses on leveraging this compound as a precursor for more complex molecules through various synthetic pathways. The development of efficient synthetic routes is essential for scaling up production while maintaining high purity standards. Advances in green chemistry principles have also encouraged researchers to explore sustainable methods for synthesizing 3-(1-methyl-1H-1,2,3-triazol) and related derivatives.

The pharmacological evaluation of CAS No. 2021519-61-7 has revealed promising results in preclinical studies. Its ability to inhibit certain enzymes implicated in metabolic disorders has been particularly noteworthy. Additionally, preliminary data suggest that modifications to the propyl side chain could enhance its binding interactions with specific protein targets involved in neurological diseases.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of potential lead compounds like 3-(1-methyl-HET)-5-propyl-Oxazole-COOH (a shorthand notation for the full name). These computational tools predict molecular properties and optimize structural features based on vast datasets from public repositories and proprietary databases.

Industrial applications of this compound are also emerging as researchers explore its potential in material science and agrochemical formulations. The unique electronic properties conferred by its heterocyclic structure make it a candidate for developing novel materials with enhanced stability or reactivity under specific conditions.

Future directions in research may involve exploring prodrug strategies to improve the bioavailability of derivatives derived from CAS No 2021519 61 7. By designing prodrugs that release active metabolites under physiological conditions or targeted stimuli such as pH changes or enzymatic action within diseased tissues could significantly enhance therapeutic outcomes.�t